Endothelin Receptor Antagonist
  • Bosentan
    Bosentan
    • Cat. No.:
    • B193191
    • CAS No.:
    • 147536-97-8
    • Molecular Formula:
    • C27H29N5O6S
    • Molecular Weight:
    • 551.6 g/mol
    Description
    Bosentan is a sulfonamide, a member of pyrimidines and a primary alcohol. It has a role as an antihypertensive agent and an endothelin receptor antagonist.
    Bosentan is a dual endothelin receptor antagonist ma...
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  • Macitentan D4
    Macitentan D4
    • Cat. No.:
    • B591052
    • CAS No.:
    • Molecular Formula:
    • C19H20Br2N6O4S
    • Molecular Weight:
    • 592.3 g/mol
    Description
    Macitentan-d4 is intended for use as an internal standard for the quantification of macitentan by GC- or LC-MS. Macitentan is a dual antagonist of the endothelin (ET) receptors type A and B (IC50s = 0.5 and 391 ...
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  • A-192621
    A-192621
    • Cat. No.:
    • B1664716
    • CAS No.:
    • 195529-54-5
    • Molecular Formula:
    • C33H38N2O6
    • Molecular Weight:
    • 558.7 g/mol
    Description
    A-192621 is an endothelin-B antagonist. A-192621 markedly enhanced MAP, TPR, and mesenteric, and the renal constrictor effects of ET-1. A-192621 was more effective than IRL-2500 in blocking IRL-1620-induced vaso...
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  • Enrasentan
    Enrasentan
    • Cat. No.:
    • B1671347
    • CAS No.:
    • 167256-08-8
    • Molecular Formula:
    • C29H30O8
    • Molecular Weight:
    • 506.5 g/mol
    Description
    Enrasentan is a member of the class of indanes that is 2,3-dihydro-1H-indene which is substituted by a 1,3-benzodioxol-5-yl group, carboxy group, 2-(2-hydroxyethoxy)-4-methoxyphenyl group and a propoxy group at ...
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  • Kendomycin
    Kendomycin
    • Cat. No.:
    • B1673390
    • CAS No.:
    • 183202-73-5
    • Molecular Formula:
    • C29H42O6
    • Molecular Weight:
    • 486.6 g/mol
    Description
    Kendomycin is a member of benzofurans.
    Kendomycin has been reported in Streptomyces violaceoruber with data available.
    structure in first source
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  • Nebentan
    Nebentan
    • Cat. No.:
    • B1677995
    • CAS No.:
    • 403604-85-3
    • Molecular Formula:
    • C24H21N5O5S
    • Molecular Weight:
    • 491.5 g/mol
    Description
    NEBENTAN is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 2 investigational indications.
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  • WS009A
    WS009A
    • Cat. No.:
    • B1684168
    • CAS No.:
    • 136286-49-2
    • Molecular Formula:
    • C24H25NO10S
    • Molecular Weight:
    • 519.5 g/mol
    Description
    WS009 A is a member of hydroxyanthraquinones.
    (2R)-3-[(4a,8,12a,12b-tetrahydroxy-3-methyl-1,7,12-trioxo-5,6-dihydro-4H-benzo[a]anthracen-6a-yl)sulfanyl]-2-acetamidopropanoic acid has been reported in Streptom...
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  • WS009B
    WS009B
    • Cat. No.:
    • B1684169
    • CAS No.:
    • 136286-50-5
    • Molecular Formula:
    • C24H25NO11S
    • Molecular Weight:
    • 535.5 g/mol
    Description
    endothelin receptor antagonist;  from Streptomyces sp. No. 89009;  structure given in first source
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  • Sitaxentan
    Sitaxentan
    • Cat. No.:
    • B15571615
    • CAS No.:
    • 210421-64-0
    • Molecular Formula:
    • C18H15ClN2O6S2
    • Molecular Weight:
    • 454.9 g/mol
    Description
    Sitaxentan is a member of benzodioxoles.
    Sitaxentan was marketed under the trade name Thelin for the treatment of pulmonary arterial hypertension (PAH) by Encysive Pharmaceuticals until Pfizer purchased Encys...
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  • PD-159020
    PD-159020
    • Cat. No.:
    • B15572122
    • CAS No.:
    • Molecular Formula:
    • C32H25NO8
    • Molecular Weight:
    • 551.5 g/mol
    Description
    PD-159020 is a useful research compound. Its molecular formula is C32H25NO8 and its molecular weight is 551.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PD-159020 suitable for many rese...
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